Cas no 1797392-61-0 (2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide)

• Product Name: 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide
• CAS No: 1797392-61-0
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 6330702
• PubChem ID: 75446575
• Update Time: 2025-07-23

2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-butan-2-yloxy-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide
• 1797392-61-0
• AKOS033461118
• 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide
• EN300-26680600
• Z1607471405

• Inchi： 1S/C18H19N3O2/c1-3-14(2)23-17-13-15(9-11-20-17)18(22)21(12-10-19)16-7-5-4-6-8-16/h4-9,11,13-14H,3,12H2,1-2H3
• InChI Key： FTHFXWLEOZPWIE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)C(N(CC#N)C1C=CC=CC=1)=O)C(C)CC

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.2Ų

Additional information on 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide

Recent Advances in the Study of 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide (CAS: 1797392-61-0)

In recent years, the compound 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide (CAS: 1797392-61-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-carboxamide scaffold, has shown promising potential in various therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency. The compound's structural features, including the butyloxy and cyanomethyl groups, have been identified as critical for its bioactivity. These modifications enhance its binding affinity to target proteins, making it a valuable candidate for drug development.

Mechanistic studies have revealed that 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide exhibits inhibitory effects on specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. In vitro and in vivo experiments have demonstrated its efficacy in reducing tumor growth and inflammation, with minimal off-target effects. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Recent preclinical trials have further validated the therapeutic potential of this compound. In models of rheumatoid arthritis and certain cancers, 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide showed significant reduction in disease progression. Its pharmacokinetic properties, including bioavailability and metabolic stability, have also been characterized, providing a solid foundation for future clinical trials.

Despite these promising results, challenges remain in the development of 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide as a therapeutic agent. Issues such as solubility and long-term toxicity need to be addressed. Ongoing research is focused on structural optimization and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide (CAS: 1797392-61-0) represents a promising candidate for drug development, with demonstrated efficacy in preclinical models. Continued research and development efforts are essential to fully realize its therapeutic potential and address existing challenges. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to develop next-generation therapeutics.